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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Polyvinylbutyral (PVB) ist ein vielseitiges Harz, das durch die Acetalisierung von
Polyvinylalkohol mit Butyraldehyd hergestellt wird. Der Grad dieser Acetalisierung ist ein
entscheidender Parameter, der die physikalischen, chemischen, thermischen und
mechanischen Eigenschaften des Polymers mal3geblich beeinflusst. Dieses technische
Handbuch bietet einen detaillierten Einblick in die Zusammenhé&nge zwischen dem
Acetalisierungsgrad und den resultierenden Eigenschaften von PVB und liefert quantitative
Daten sowie detaillierte experimentelle Protokolle fur die Charakterisierung.

Quantitative Analyse der Eigenschaften in
Abhéangigkeit vom Acetalisierungsgrad

Die Eigenschaften von PVB kdnnen gezielt durch die Einstellung des Acetalisierungsgrades,
des Polymerisationsgrades und des eingesetzten Aldehyds gesteuert werden.[1][2] Ein h6herer
Acetalisierungsgrad fuhrt zu einer geringeren Konzentration an verbleibenden
Hydroxylgruppen aus dem Polyvinylalkohol.[1][2] Die nachfolgende Tabelle fasst die
guantitativen Zusammenhange zwischen dem Massenanteil des Acetalisierungsgrades und
verschiedenen Schliisseleigenschaften von PVB zusammen, basierend auf wissenschaftlicher
Literatur.
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Acetalisierung

Eigenschaft sgrad Wert Anmerkungen Quelle
(Massen-%)
Thermische
Eigenschaften
Die Tg steigt mit
Glasibergangste abnehmendem
84,4 76,2 °C o [3]1[41[5]
mperatur (Tg) Acetalisierungsgr
ad.
70,4 79,5 °C [31[41[5]
58,8 83,1 °C [31[41[5]
40,3 88,9 °C [31[4]15]
Loslichkeitspara
meter
Der totale
Loslichkeitspara
Totaler meter steigt
o 20,95 : ,
Loslichkeitspara 84,4 linear mit [31141[5]
(J/cm3)"0.5
meter (t) abnehmendem
Acetalisierungsgr
ad.
70,4 =0t [31[4105]
’ (J/cm3)70.5
58,8 7523 [3][4](5]
’ (J/cm3)10.5
40,3 2498 [31[4](5]
’ (I/cm3)10.5
Mechanische
Eigenschaften
Zugfestigkeit Variiert Steigt mit Genaue Werte [6]
zunehmendem sind stark vom
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Acetalisierungsgr ~ Polymerisationsg

ad. rad und Additiven
abhéangig.
Adhésionseigens
chaften
Freie OH-
Gruppen
Haftung an Glas Geringer Besser ermoglichen eine  [7][8]
bessere Bindung
an Glas.[7][8]
Loslichkeit
Gering Wasserldslich [718]
Léslich in
Hoch [7118]
Alkoholen

Experimentelle Protokolle

Fur die reproduzierbare Charakterisierung von PVB sind standardisierte experimentelle
Verfahren unerlasslich. Nachfolgend werden die Methoden zur Bestimmung des
Acetalisierungsgrades, der mechanischen Eigenschaften und der Adhasion detailliert
beschrieben.

Bestimmung des Acetalisierungsgrades mittels Titration
der Hydroxylgruppen

Der Acetalisierungsgrad steht in direktem Zusammenhang mit dem Gehalt an verbleibenden
Hydroxylgruppen. Eine gangige Methode zur Bestimmung ist die Titration des Hydroxylwerts
gemald Normen wie ASTM E1899 oder DIN EN I1SO 4629-2.[9][10]

Prinzip: Die freien Hydroxylgruppen in der PVB-Probe werden mit einem Uberschuss an
Essigsaureanhydrid in einem Pyridin-Losungsmittel acetyliert. Das nicht umgesetzte
Essigsaureanhydrid wird anschlieRend zu Essigsaure hydrolysiert und mit einer
standardisierten Kaliumhydroxidldsung titriert.[11]
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Protokoll (Methode A nach Pharmaguideline):

e Probenvorbereitung: Eine genau abgewogene Menge der PVB-Probe (gemaf Tabelle in der
Norm) wird in einen 150-ml-Acetlylierungskolben mit Rickflusskihler gegeben.

o Acetylierung: Die entsprechende Menge an Pyridin-Essigsaureanhydrid-Reagenz wird
hinzugefiugt. Die Mischung wird fur eine Stunde in einem Wasserbad erhitzt, wobei der
Wasserstand 2-3 cm Uber dem Flussigkeitsniveau im Kolben gehalten wird.

e Hydrolyse: Nach dem Abkihlen werden 5 ml Wasser durch die Oberseite des Kihlers
zugegeben. Bei Tribung wird so viel Pyridin zugegeben, bis eine klare Losung entsteht. Die
Mischung wird fur weitere 10 Minuten im Wasserbad erwarmt.

 Titration: Nach erneutem Abkuhlen werden der Kuhler und die Kolbenwénde mit 5 ml
neutralisiertem Ethanol (95 %) gespdult. Die Losung wird mit 0,5 M ethanolischer
Kaliumhydroxidlésung unter Verwendung von Phenolphthalein als Indikator titriert.

» Blindwert: Eine Blindprobe ohne PVB wird parallel durchgefihrt.

e Berechnung: Der Hydroxylwert wird aus der Differenz der Titrationsvolumina zwischen der
Blindprobe und der eigentlichen Probe berechnet.[12]

Alternativ kann die Bestimmung auch mittels *H-NMR-Spektroskopie erfolgen, welche eine
detaillierte Analyse der chemischen Zusammensetzung erméglicht.[13][14][15][16]

Messung der Zugeigenschaften nach ISO 527-3

Die Norm ISO 527-3 legt die Prifbedingungen zur Bestimmung der Zugeigenschaften von
Kunststofffolien mit einer Dicke von weniger als 1 mm fest.[17][18][19]

Protokoll:

e Probenherstellung: Aus der PVB-Folie werden streifenformige Probekdrper (typischerweise
10-25 mm breit und mindestens 150 mm lang) geschnitten oder gestanzt. Die Kanten
missen glatt und frei von Kerben sein.[19]

» Konditionierung: Die Proben werden vor der Prifung konditioniert, um Einfliisse von
Feuchtigkeit und Temperatur zu minimieren (z. B. 24 Stunden bei 23 °C und 50 % relativer
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Luftfeuchtigkeit).

o Priufaufbau: Die Probe wird in die Klemmen einer Universalprifmaschine eingespannt. Auf
dem zentralen Teil der Probe werden zwei parallele Messmarken im Abstand von 50 mm
angebracht.[17]

o Prufungsdurchfiihrung: Die Probe wird mit einer konstanten Geschwindigkeit (z. B. 50
mm/min) bis zum Bruch gedehnt. Wahrend des Versuchs werden die Kraft und die Dehnung
kontinuierlich aufgezeichnet.[18][20]

o Auswertung: Aus der aufgezeichneten Spannungs-Dehnungs-Kurve werden Kennwerte wie
die Zugfestigkeit (maximale Spannung), die Streckspannung, die Bruchdehnung und der
Elastizitatsmodul ermittelt.[20]

Bewertung der Adhasion mittels Pummel-Test
(angelehnt an ASTM C1908)

Der Pummel-Test ist eine qualitative Methode zur Beurteilung der Haftfestigkeit von PVB-Folien
in Verbundsicherheitsglas.[21]

Protokoll:

Probenvorbereitung: Eine Verbundglasscheibe mit der zu prifenden PVB-Folie wird
hergestellt.

o Konditionierung: Die Probe wird fir mindestens 4-6 Stunden in einem Gefrierschrank bei -18
°C gekuhlt, um das PVB zu versprdden.[1][22]

o Priufungsdurchfuihrung: Unmittelbar nach der Entnahme aus dem Gefrierschrank wird die
Probe auf eine stabile Unterlage gelegt und mit einem Hammer systematisch bearbeitet
("gepummelt"), bis das Glas vollstandig zersplittert ist.[1][22]

¢ Visuelle Auswertung: Nach dem Test wird die Menge der an der PVB-Folie anhaftenden
Glassplitter visuell bewertet. Die Bewertung erfolgt anhand einer Skala (typischerweise von
0 bis 10), wobei ein hoher Wert fir eine hohe Adhasion (viel anhaftendes Glas) und ein
niedriger Wert flr eine geringe Adhasion (wenig anhaftendes Glas) steht.[22][23]
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Visualisierungen von Prozessen und
Zusammenhangen

Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, visualisieren den
Herstellungsprozess von PVB sowie die logischen Beziehungen zwischen dem
Acetalisierungsgrad und den wesentlichen Materialeigenschaften.
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Abbildung 1: Vereinfachter Arbeitsablauf der PVB-Synthese.
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dung 2: Einfluss des Acetalisierungsgrades auf PVB-Eigenschaften.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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